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Cat. No.: B105855

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoindolin-5-0l, a heterocyclic organic compound, has garnered interest within the scientific
community, particularly in the realm of medicinal chemistry and drug development. Its core
structure, an isoindoline moiety with a hydroxyl substitution, serves as a versatile scaffold for
the synthesis of various biologically active molecules. This technical guide provides a
comprehensive overview of the chemical properties and structural features of Isoindolin-5-ol,
presenting key data in a structured format to facilitate research and development efforts.

Chemical Structure and Identification

Isoindolin-5-0l, also known as 2,3-dihydro-1H-isoindol-5-ol or 5-hydroxyisoindoline, possesses
a bicyclic structure composed of a benzene ring fused to a five-membered nitrogen-containing
ring. The hydroxyl group at the 5-position is a key feature influencing its chemical reactivity and
potential biological interactions.

Table 1: Structural and Identification Data for Isoindolin-5-ol
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Identifier Value

IUPAC Name 2,3-dihydro-1H-isoindol-5-ol
CAS Number 54544-67-1[1][2]

Molecular Formula CsHoNOJ1]

SMILES OCclcc2c(ccl)CNC2

INChl=1S/C8H9INO/c9-6-1-2-7-4-10-5-8(7)3-

InChl Ke
y 6/h1-3,10H,4-5H2

Physicochemical Properties

The physicochemical properties of Isoindolin-5-ol are crucial for its handling, formulation, and
biological activity. While experimental data for some properties are limited, the available
information is summarized below.

Table 2: Physicochemical Properties of Isoindolin-5-ol

Property Value

Molecular Weight 135.165 g/mol [1]

Appearance Dark Red to Very Dark Brown Solid
Melting Point Not available

Boiling Point Not available

Solubility Slightly soluble in DMSO and Methanol.
pKa Not available

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of Isoindolin-5-ol is not
readily available in the public domain, the synthesis of related isoindolinone derivatives has
been documented. For instance, the synthesis of 3-hydroxyisoindolin-1-ones can be achieved
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through the nucleophilic addition of primary amines to 3-alkylidenelactones, a reaction that can
be accelerated by ultrasonic irradiation.

A plausible synthetic approach for Isoindolin-5-ol could involve the reduction of 5-
hydroxyisoindoline-1,3-dione. A general protocol for the synthesis of the related compound, 5-
hydroxyisoindoline-1,3-dione, is provided below as a reference.

Experimental Protocol: Synthesis of 5-
Hydroxyisoindoline-1,3-dione

Materials:

4-Hydroxyphthalic acid

Ammonium carbonate

Concentrated hydrochloric acid

Acetic acid

1IN Sodium hydroxide (NaOH) solution

1N Hydrochloric acid (HCI) solution
Procedure:

» A mixture of ammonium carbonate (5.28 g, 54.9 mmol) in concentrated hydrochloric acid is
prepared.

e 4-Hydroxyphthalic acid (5.0 g, 27.45 mmol) dissolved in acetic acid (25 mL) is slowly added
to the ammonium carbonate mixture.

e The reaction mixture is heated at 120 °C for 45 minutes.
e The temperature is then raised to 160 °C and heating is continued for an additional 2 hours.

o The mixture is concentrated to approximately 15 mL at 160 °C and subsequently cooled to
room temperature.
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e The pH of the solution is adjusted to 10 with 1N NaOH solution.
e The mixture is then cooled to 0 °C and slowly acidified to pH 5 with 1N HCI solution.

o The resulting precipitate is collected by filtration and dried under reduced pressure to yield 5-
hydroxyisoindoline-1,3-dione.

This protocol for a related compound can serve as a starting point for developing a synthesis
route for Isoindolin-5-ol, likely involving a subsequent reduction step of the dione.

Biological Activity and Potential Applications

Isoindolin-5-ol and its derivatives have shown potential in the development of therapeutic
agents. Notably, 5-hydroxyisoindoline is utilized in the synthesis of 6-alkoxyisoindolin-1-one
based dopamine D2 partial agonists, which have potential antipsychotic properties.[1]

Signaling Pathway Involvement

The primary recognized biological relevance of Isoindolin-5-ol is as a precursor in the
synthesis of dopamine D2 receptor partial agonists. The signaling pathway for dopamine D2
receptor activation is a critical area of research in neuroscience and pharmacology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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